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Compound of Interest

Compound Name: Thiothiony! fluoride

Cat. No.: B15341338

An In-depth Technical Guide on Thiothionyl Fluoride

Abstract

Thiothionyl fluoride is an inorganic chemical compound with the formula SzF-. It is a colorless
gas and an isomer of disulfur difluoride. This document provides a concise overview of its
fundamental chemical properties, including its molecular structure, molar mass, and key
physical data. Additionally, common synthesis protocols are briefly outlined.

Chemical Identity and Properties

Thiothionyl fluoride is characterized by the chemical formula S=SF2.[1] It is also referred to
as difluoro(sulfanylidene)-A4-sulfane.[1][2]

Molecular Formula and Molar Mass

e Chemical Formula: Sz2F2[2][3][4]

e Molar Mass: 102.12 g/mol [1]

Physical and Chemical Properties

A summary of the key quantitative data for thiothionyl fluoride is presented in the table below.
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Property Value

IUPAC Name difluoro(sulfanylidene)-A4-sulfane
Molecular Formula Sa2F2

Molar Mass 102.12 g/mol [1]

Appearance Colorless gas|[1]

Melting Point -164.6 °C[1]

CAS Number 16860-99-4

Synthesis Protocols

Detailed experimental procedures for the synthesis of thiothionyl fluoride can be found in the
cited literature. The primary methods involve the reaction of a sulfur-chlorine compound with a
fluoride source.

Reaction with Potassium Fluoride

Thiothionyl fluoride can be synthesized by reacting disulfur dichloride with potassium fluoride
at approximately 150 °C.[1]

e Reaction: S2Cl2 + 2 KF - S=SF2 + 2 KCI

Reaction with Mercury(ll) Fluoride

An alternative synthesis route involves the reaction of disulfur dichloride with mercury(ll)
fluoride at a lower temperature of 20 °C.[1]

Molecular Structure

The structural arrangement of thiothionyl fluoride consists of a central sulfur atom double-
bonded to another sulfur atom and single-bonded to two fluorine atoms.
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Caption: Molecular structure of thiothionyl fluoride (SzF2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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